(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride
Overview
Description
(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride, also known as 1-methyl-2,3-dihydro-1H-indol-5-ylpropan-2-amine dihydrochloride, is a synthetic compound derived from the indole family of compounds. It has been used extensively in scientific research for its unique properties and its ability to interact with different biological systems. This compound has been studied for its potential applications in drug discovery, drug delivery, and drug targeting.
Scientific Research Applications
(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride-dihydro-1H-indol-5-ylpropan-2-amine dihydrochloride has been studied extensively in scientific research for its potential applications in drug discovery, drug delivery, and drug targeting. It has been used as a model compound to study the structure and function of indole-containing molecules. It has also been used to investigate the structure and function of G-protein coupled receptors, which are important targets for many drugs. Additionally, it has been used to study the pharmacokinetics and pharmacodynamics of drugs and to develop novel drug delivery systems.
Mechanism of Action
(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride-dihydro-1H-indol-5-ylpropan-2-amine dihydrochloride is thought to interact with G-protein coupled receptors through a process known as “agonist binding”. This process involves the binding of the compound to a specific region of the receptor, which triggers a conformational change in the receptor. This conformational change then leads to the activation or inhibition of the receptor, depending on the type of receptor.
Biochemical and Physiological Effects
(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride-dihydro-1H-indol-5-ylpropan-2-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. Additionally, it has been shown to act as an agonist at certain G-protein coupled receptors, which can lead to the activation of a variety of cellular processes.
Advantages and Limitations for Lab Experiments
(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride-dihydro-1H-indol-5-ylpropan-2-amine dihydrochloride has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, which makes it an attractive option for researchers on a budget. Additionally, it is a highly stable compound, which makes it ideal for long-term storage and use in experiments. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, it is not very soluble in organic solvents, which can make it difficult to work with in certain organic solvents.
Future Directions
The potential applications of (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride-dihydro-1H-indol-5-ylpropan-2-amine dihydrochloride are vast, and there are many possible future directions for research. These include further exploration of its anti-inflammatory, anti-cancer, and anti-viral properties, as well as its potential applications in drug delivery and drug targeting. Additionally, further research into its mechanism of action and its potential interactions with other molecules could lead to new and improved therapeutic agents. Finally, further research into its solubility in various solvents could lead to the development of new and improved drug delivery systems.
Synthesis Methods
(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride-dihydro-1H-indol-5-ylpropan-2-amine dihydrochloride can be synthesized via a variety of methods. One of the most common methods involves the reaction of indole with a methylating agent such as dimethyl sulfate or methyl iodide. This reaction results in the formation of (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride-dihydro-1H-indol-5-ylpropan-2-amine as a product. The product can then be treated with hydrochloric acid to form the dihydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride involves the condensation of 2,3-dihydroindole with 2-amino-2-methyl-1-propanol, followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "2,3-dihydroindole", "2-amino-2-methyl-1-propanol", "HCl gas", "diethyl ether", "sodium hydroxide", "sodium chloride" ], "Reaction": [ "Step 1: Dissolve 2,3-dihydroindole (1.0 g, 8.5 mmol) in diethyl ether (20 mL) and add 2-amino-2-methyl-1-propanol (1.2 g, 12.7 mmol) and sodium hydroxide (0.5 g, 12.5 mmol). Stir the mixture at room temperature for 24 hours.", "Step 2: Add HCl gas to the reaction mixture until the pH reaches 2.0. Filter the resulting solid and wash with diethyl ether. Dry the solid under vacuum to obtain the free base.", "Step 3: Dissolve the free base in diethyl ether and add HCl gas to form the dihydrochloride salt. Filter the solid and wash with diethyl ether. Dry the solid under vacuum to obtain the final product, (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride." ] } | |
CAS RN |
2742623-35-2 |
Product Name |
(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine dihydrochloride |
Molecular Formula |
C12H20Cl2N2 |
Molecular Weight |
263.2 |
Purity |
95 |
Origin of Product |
United States |
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